Cas no 888027-28-9 ((4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid)
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- <br>2-((4,8,8-trimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromen-5-yl)oxy) acetic acid
- (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid
-
- MDL: MFCD06492540
- Inchi: 1S/C17H18O6/c1-9-6-14(20)22-16-10-4-5-17(2,3)23-11(10)7-12(15(9)16)21-8-13(18)19/h6-7H,4-5,8H2,1-3H3,(H,18,19)
- InChI Key: HUCGRVDDOLCARB-UHFFFAOYSA-N
- SMILES: O1C2C=C(C3C(C)=CC(=O)OC=3C=2CCC1(C)C)OCC(=O)O
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Security Information
- HazardClass:IRRITANT
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T055995-250mg |
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid |
888027-28-9 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T055995-500mg |
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid |
888027-28-9 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | T055995-1000mg |
[(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxy]acetic Acid |
888027-28-9 | 1g |
$ 480.00 | 2022-06-03 | ||
| Enamine | EN300-303259-0.05g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 0.05g |
$76.0 | 2025-03-19 | |
| Enamine | EN300-303259-0.1g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 0.1g |
$113.0 | 2025-03-19 | |
| Enamine | EN300-303259-0.25g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 0.25g |
$162.0 | 2025-03-19 | |
| Enamine | EN300-303259-0.5g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 0.5g |
$310.0 | 2025-03-19 | |
| Enamine | EN300-303259-1.0g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 1.0g |
$414.0 | 2025-03-19 | |
| Enamine | EN300-303259-2.5g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 2.5g |
$810.0 | 2025-03-19 | |
| Enamine | EN300-303259-5.0g |
2-({4,8,8-trimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid |
888027-28-9 | 95.0% | 5.0g |
$1199.0 | 2025-03-19 |
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid (CAS No. 888027-28-9): A Comprehensive Overview
(4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid (CAS No. 888027-28-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as chromenones, which are characterized by their unique structural features and potential biological activities. The compound's intricate structure includes a chromene ring fused with a pyran ring and several substituents that contribute to its unique properties.
The chromenone framework is well-known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid is particularly interesting due to its trimethyl and oxo substituents, which enhance its stability and reactivity. These features make it a promising candidate for the development of novel therapeutic agents.
Recent studies have highlighted the potential of (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yl)oxyacetic Acid has shown promising results in cancer research. A study conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that (4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-5-yloxyacetic Acid) could be a potential candidate for cancer therapy.
The oxyacetic acid moiety in the compound's structure is also noteworthy. This functional group can enhance the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications. Furthermore, the presence of an oxyacetic acid group can influence the compound's pharmacokinetic properties, such as absorption and distribution in the body.
From a synthetic chemistry perspective, the preparation of (4,8,8-trimethyl-2-oxyo-oxyacetic acid) involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group manipulations to introduce the desired substituents. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound.
The safety profile of (4,8, 8-trimethyl - 2 - oxy - 9, 10 - dihydro - 2 H, 8 H - pyrano [ 2, 3 - f ] chromen - 5 - yl ) oxyacetic acid is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that this compound has low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
In conclusion, (4, 8, 8-trimethyl - 2 - oxy - 9, 10 - dihydro - 2 H, 8 H - pyrano [ 2, 3 - f ] chromen - 5 - yl ) oxyacetic acid (CAS No. 888027–28–9) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising lead for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.
888027-28-9 ((4,8,8-Trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano2,3-fchromen-5-yl)oxyacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)